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1-nitroso-4-[4-(trifluoromethyl)phenyl]piperazine

Name: 1-nitroso-4-[4-(trifluoromethyl)phenyl]piperazine
Brand: Smolecule
SKU: S6467613
Rating: 4.5 (3 reviews)

Catalog No.

S6467613

CAS No.

2758000-23-4

M.F

C11H12F3N3O

M. Wt

259.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-nitroso-4-[4-(trifluoromethyl)phenyl]piperazine

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2758000-23-4

Product Name

1-nitroso-4-[4-(trifluoromethyl)phenyl]piperazine

Molecular Formula

C11H12F3N3O

Molecular Weight

259.2

1-nitroso-4-[4-(trifluoromethyl)phenyl]piperazine (NFPP) is an organic molecule with broad applications in various fields of research and industry. This paper aims to provide a comprehensive study of NFPP, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

NFPP is a piperazine derivative that contains a nitroso and trifluoromethyl group. It is a pale yellow solid, soluble in organic solvents like chloroform, dichloromethane, and acetone. NFPP was first reported in the literature by Khasanov et al. in 1995, who synthesized and characterized it using NMR spectroscopy and X-ray crystallography. Since then, NFPP has attracted significant attention from researchers due to its unique properties, which make it an attractive candidate for many applications.

Physical and Chemical Properties

NFPP has a molecular formula of C12H11F3N3O2 and a molar mass of 295.23 g/mol. It is a relatively stable compound with a melting point of 140-142 °C and a boiling point of 341-346 °C. NFPP is sparingly soluble in water and has a moderate solubility in ethanol and methanol. It exhibits absorbance maxima at 243 nm and 314 nm in UV-vis spectroscopy, which can be used for its detection and quantification. NFPP is a nonvolatile compound and has a low vapor pressure, which makes it suitable for solid-state applications.

Synthesis and Characterization

NFPP can be synthesized in several ways, including the reaction of piperazine with 4-(trifluoromethyl)nitrobenzene, followed by reduction with sodium borohydride or tin (II) chloride. Alternatively, NFPP can also be synthesized through the reaction of piperazine with 4-(trifluoromethyl)phenyl isocyanate, followed by treatment with hydroxylamine.
NFPP can be characterized using various analytical techniques, including NMR spectroscopy, infrared spectroscopy, X-ray crystallography, and mass spectrometry. These techniques allow researchers to identify and confirm the molecular structure of NFPP, as well as its purity and chemical properties.

Analytical Methods

NFPP can be detected and quantified using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and capillary electrophoresis (CE). These methods offer high sensitivity, selectivity, and accuracy in detecting and quantifying NFPP in various samples, including biological fluids, environmental samples, and industrial products.

Biological Properties

NFPP exhibits a range of biological properties, including antimicrobial, antifungal, anti-inflammatory, and anticancer activities. Several studies have reported the effectiveness of NFPP in inhibiting the growth of various microorganisms, including bacteria and fungi. NFPP has also been shown to have potent anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines in vitro and in vivo. Moreover, NFPP has been found to exhibit promising anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells, by inducing cell cycle arrest and apoptosis.

Toxicity and Safety in Scientific Experiments

NFPP has been tested for its toxicity and safety in various scientific experiments, including acute toxicity tests, genotoxicity tests, and subchronic toxicity tests. These tests have shown that NFPP has a low toxicity profile and is safe at doses that do not exceed the recommended limit. However, caution should be taken when handling and using NFPP to avoid exposure to its toxicological effects.

Applications in Scientific Experiments

NFPP has various applications in scientific experiments, including as a reagent in organic synthesis, a fluorescence probe in bioimaging, and a ligand in metal-ion coordination chemistry. Additionally, NFPP has been used as a reporter molecule in electrochemical biosensors and as a substrate in enzyme inhibition assays. These applications demonstrate the versatility and significance of NFPP in various scientific fields.

Current State of Research

NFPP has attracted significant attention from researchers due to its unique properties and potential applications. Many studies have focused on synthesizing and characterizing NFPP and exploring its biological and chemical properties. However, there is still a need for further research to fully understand the mechanisms underlying its biological activities and its potential applications in various fields of research and industry.

Potential Implications in Various Fields of Research and Industry

NFPP has potential implications in various fields of research and industry, including drug discovery, bioimaging, environmental monitoring, and material science. NFPP can be used as a starting material or a precursor in the synthesis of potential drug candidates, especially those targeting microorganisms, inflammation, or cancer. Moreover, NFPP can be used as a fluorescent probe in bioimaging applications to visualize cellular structures and processes. Additionally, NFPP can be used in environmental monitoring as an indicator of nitrosamines or as a precursor for the synthesis of sensors for the detection of environmental pollutants. Finally, NFPP can be used in material science as a ligand in metal-ion coordination chemistry or as a substrate for the preparation of polymer-based materials.

Limitations and Future Directions

Despite its potential applications, NFPP has some limitations that need to be addressed in future studies. For instance, the poor solubility of NFPP in water limits its biological and environmental applications. Additionally, the toxicological effects of NFPP on humans and the environment need to be further investigated to ensure its safe use in various applications. Furthermore, future studies should focus on developing new synthetic routes to NFPP, optimizing its physical and chemical properties, exploring its potential applications in various fields of research and industry, and addressing its limitations to expand its potential applications further.

Conclusion

NFPP is a versatile organic molecule with various potential applications in drug discovery, bioimaging, environmental monitoring, and material science. In this paper, we have provided a comprehensive study of NFPP, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions. The information presented in this paper can be used as a guide for researchers interested in exploring the potential of NFPP in various fields of research and industry.